Cas no 2171579-35-2 (3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171579-35-2
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5985145
• PubChem ID: 165816940
• Update Time: 2025-06-10

3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(3-acetylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171579-35-2
• EN300-1481585

• Inchi： 1S/C27H24N2O6/c1-16(30)17-7-6-8-18(13-17)28-26(33)24(14-25(31)32)29-27(34)35-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,23-24H,14-15H2,1H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： KPHUTMBTUYCUSK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=C(C(C)=O)C=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų

Additional information on 3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(3-Acetylphenyl)carbamoyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171579-35-2): A Comprehensive Overview

3-(3-Acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171579-35-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and acetylphenyl groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is characterized by its intricate arrangement of functional groups. The Fmoc group, known for its utility in protecting amino acids during peptide synthesis, is attached to the amino group of the propanoic acid backbone. This protective group can be selectively removed under mild conditions, making it an ideal choice for multistep synthetic processes. The acetylphenyl group, on the other hand, adds a layer of complexity and functionality to the molecule, potentially influencing its biological activity and reactivity.

In recent years, 3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. Peptidomimetics have shown promise in various therapeutic areas, including cancer treatment, anti-inflammatory drugs, and antiviral agents.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of 3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in the development of novel inhibitors for protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their modulation can lead to therapeutic benefits. The study demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for specific PPI targets, suggesting its potential as a lead compound for further optimization.

Beyond its use in peptidomimetic synthesis, 3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been explored for its properties as a fluorescent probe. The presence of the fluorenyl group imparts intrinsic fluorescence to the molecule, which can be exploited for various analytical and imaging applications. Researchers have utilized this property to develop sensitive assays for detecting specific biomolecules and monitoring cellular processes in real-time.

The synthetic accessibility of 3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been another factor contributing to its widespread use in scientific research. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production with high purity and yield. These methods typically involve coupling reactions between protected amino acids and acetylphenyl derivatives, followed by deprotection steps to reveal the desired functional groups.

In conclusion, 3-(3-acetylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171579-35-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutics and diagnostic tools. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.